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Compound of Interest

Compound Name: TG 100801 Hydrochloride

CAS No.: 1018069-81-2

Cat. No.: B1663545

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TG100801 Hydrochloride is a prodrug of TG100572, a potent multi-targeted kinase inhibitor

investigated for the treatment of age-related macular degeneration (AMD).[1][2][3] As a topical

ophthalmic solution, the physical and chemical stability of the TG100801 Hydrochloride active

pharmaceutical ingredient (API) and its formulated product are critical quality attributes that

directly impact its safety, efficacy, and shelf-life. This technical guide provides a comprehensive

overview of the known stability characteristics of TG100801 Hydrochloride, drawing from

available data to inform researchers and drug development professionals.

TG100801 was specifically designed as a prodrug to achieve a delicate equilibrium between

chemical stability for storage and handling, and controlled hydrolysis to its active metabolite,

TG100572, upon administration.[2][4] This conversion is facilitated by ocular esterase enzymes

following topical delivery.[5]
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A fundamental understanding of the physicochemical properties of TG100801 Hydrochloride is

essential for formulation development and stability assessment. While comprehensive public

data is limited, the following information has been compiled from various sources.

Property Data Source

Molecular Formula C₃₃H₃₀ClN₅O₃・HCl
Inferred from Hydrochloride

salt

Molecular Weight 616.54 g/mol MedChemExpress

Solubility
5 mg/mL in DMSO (with

sonication)
MedChemExpress

Appearance Solid powder Selleck Chemicals

Storage (Solid) 3 years at -20°C [6]

Note: The solubility in aqueous solutions, a critical parameter for an ophthalmic formulation, is

not publicly available. It is also noted that the use of hygroscopic DMSO can significantly

impact the solubility of the compound.

Chemical Stability and Degradation Pathways
The chemical stability of TG100801 Hydrochloride is a key factor in its design and therapeutic

action. The primary intended degradation pathway is the enzymatic hydrolysis of the ester bond

to release the active moiety, TG100572.

Hydrolytic Stability
The core of TG100801's design is its conversion to TG100572. This process, while essential for

its pharmacological activity, also represents its main chemical instability. One source explicitly

states that solutions of TG100801 are unstable and should be prepared fresh, highlighting its

susceptibility to hydrolysis.[6]

The conversion of TG100801 to its active form, TG100572, is a critical step for its therapeutic

effect. This process is depicted in the diagram below.
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Conversion of TG100801 to TG100572
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Prodrug Activation Pathway

Forced Degradation Studies
Forced degradation studies are crucial for identifying potential degradation products and

establishing stability-indicating analytical methods. While specific forced degradation data for

TG100801 Hydrochloride is not publicly available, a general workflow for such a study is

outlined below. These studies would typically expose the drug substance to stress conditions

such as acid, base, oxidation, heat, and light.
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General Workflow for Forced Degradation Studies
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Forced Degradation Workflow

Physical Stability
Physical stability assessment ensures that the solid-state properties of the API are maintained

during storage and handling. Key physical stability attributes include hygroscopicity,

polymorphism, and solid-state morphology.

Currently, there is no publicly available data on the hygroscopicity or polymorphic forms of

TG100801 Hydrochloride. Such studies are essential in early-phase drug development to

mitigate risks of physical instability that could affect bioavailability and manufacturability.

Analytical Methodologies for Stability Assessment
The development and validation of stability-indicating analytical methods are paramount for

accurately monitoring the purity and potency of TG100801 Hydrochloride over time.
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Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid

Chromatography (UPLC) are the workhorse techniques for stability testing. A typical stability-

indicating HPLC method would be developed to separate the parent compound from its primary

metabolite (TG100572) and any potential degradation products.

Hypothetical HPLC Method Parameters:

Parameter Condition

Column C18 reverse-phase, e.g., 4.6 x 150 mm, 5 µm

Mobile Phase
Gradient of acetonitrile and a buffered aqueous

phase (e.g., phosphate buffer)

Flow Rate 1.0 mL/min

Detection

UV spectrophotometry (wavelength to be

determined based on UV spectra of TG100801

and its impurities)

Column Temperature 25-30 °C

Injection Volume 10 µL

Mass Spectrometry
Liquid Chromatography-Mass Spectrometry (LC-MS/MS) has been utilized to quantify

TG100801 and its active metabolite, TG100572, in ocular tissues.[5] This technique is

invaluable for the identification and structural elucidation of unknown degradation products that

may be observed during forced degradation and formal stability studies.

The relationship between the stability testing workflow and the analytical methods employed is

illustrated in the following diagram.
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Integration of Analytical Methods in Stability Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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